Cas no 1067630-53-8 (11-cis-Acitretin)

• Product Name: 11-cis-Acitretin
• CAS No: 1067630-53-8
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 1064323
• PubChem ID: 131698827
• Update Time: 2024-11-03

11-cis-Acitretin Chemical and Physical Properties

Names and Identifiers

• 11-cis-Acitretin
• CID 131698827
• (2E,4Z,6E,8E)-9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid
• 1067630-53-8

• Inchi： 1S/C21H26O3/c1-14(8-7-9-15(2)12-21(22)23)10-11-19-16(3)13-20(24-6)18(5)17(19)4/h7-13H,1-6H3,(H,22,23)/b9-7-,11-10+,14-8+,15-12+
• InChI Key： IHUNBGSDBOWDMA-CNPIXVCJSA-N
• SMILES： O(C)C1C=C(C)C(/C=C/C(=C/C=C\C(=C\C(=O)O)\C)/C)=C(C)C=1C

Computed Properties

• Exact Mass: 326.18819469 g/mol
• Monoisotopic Mass: 326.18819469 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 46.5
• Molecular Weight: 326.4

Experimental Properties

• Density: 1.051±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.2E-3 g/L) (25 ºC),